Cas no 1805953-90-5 (4-Amino-3-(difluoromethyl)-2-hydroxypyridine-5-acetic acid)

• Product Name: 4-Amino-3-(difluoromethyl)-2-hydroxypyridine-5-acetic acid
• CAS No: 1805953-90-5
• MF: C₈H₈F₂N₂O₃
• MW: 218.157528877258
• CID: 4916083
• Update Time: 2025-05-20

4-Amino-3-(difluoromethyl)-2-hydroxypyridine-5-acetic acid Chemical and Physical Properties

Names and Identifiers

• 4-Amino-3-(difluoromethyl)-2-hydroxypyridine-5-acetic acid

• Inchi： 1S/C8H8F2N2O3/c9-7(10)5-6(11)3(1-4(13)14)2-12-8(5)15/h2,7H,1H2,(H,13,14)(H3,11,12,15)
• InChI Key： RPPPAJAQNDPKEP-UHFFFAOYSA-N
• SMILES： FC(C1C(NC=C(CC(=O)O)C=1N)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 374
• XLogP3: -1.1
• Topological Polar Surface Area: 92.4

Additional information on 4-Amino-3-(difluoromethyl)-2-hydroxypyridine-5-acetic acid

4-Amino-3-(difluoromethyl)-2-hydroxypyridine-5-acetic Acid: A Comprehensive Overview

The compound 4-Amino-3-(difluoromethyl)-2-hydroxypyridine-5-acetic acid (CAS No. 1805953-90-5) is a structurally complex organic molecule with significant potential in various fields, including pharmaceuticals and agrochemicals. This compound is characterized by its unique pyridine ring system, which serves as a central scaffold for attaching various functional groups. The presence of an amino group, a difluoromethyl substituent, and a hydroxyl group on the pyridine ring, along with an acetic acid moiety, endows this molecule with diverse chemical properties and reactivity.

Recent studies have highlighted the importance of such molecules in drug discovery, particularly in the development of antimicrobial agents and anticancer drugs. The pyridine ring is known for its aromatic stability and ability to participate in hydrogen bonding, making it a versatile structure for medicinal chemistry applications. The difluoromethyl group introduces electron-withdrawing effects, which can enhance the molecule's ability to interact with biological targets such as enzymes or receptors. This makes 4-Amino-3-(difluoromethyl)-2-hydroxypyridine-5-acetic acid a promising candidate for designing drugs with high specificity and potency.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitutions, oxidations, and couplings. The introduction of the amino group and the hydroxyl group requires careful control of reaction conditions to ensure high yields and purity. Researchers have explored various methodologies to optimize the synthesis of this compound, including the use of microwave-assisted reactions and catalytic systems. These advancements have significantly improved the efficiency of producing this compound on a laboratory scale.

The pharmacological properties of 4-Amino-3-(difluoromethyl)-2-hydroxypyridine-5-acetic acid have been extensively studied in recent years. Preclinical studies indicate that this compound exhibits potent activity against several bacterial and fungal pathogens, suggesting its potential as an antimicrobial agent. Additionally, its ability to inhibit key enzymes involved in cancer cell proliferation has been reported in multiple studies, highlighting its potential role in anticancer therapy.

Another area of interest is the application of this compound in agrochemicals. The pyridine ring structure is commonly found in herbicides and insecticides due to its ability to disrupt essential biochemical pathways in pests and weeds. The presence of the acetic acid moiety further enhances the molecule's bioavailability and stability in soil and water, making it a strong candidate for developing environmentally friendly agrochemicals.

From an environmental standpoint, understanding the fate and behavior of this compound in natural systems is crucial. Studies have shown that this compound undergoes rapid degradation under UV light and microbial action, reducing its persistence in the environment. This characteristic aligns with current trends toward sustainable chemistry practices that minimize ecological impact.

In conclusion, 4-Amino-3-(difluoromethyl)-2-hydroxypyridine-5-acetic acid (CAS No. 1805953-90-5) represents a valuable addition to the arsenal of compounds being explored for pharmaceutical and agrochemical applications. Its unique structure, coupled with recent advances in synthesis and pharmacology, positions it as a promising lead for future drug development efforts.